Cas no 105981-34-8 (1-Piperazinebutanamine, 4-(1,2-benzisothiazol-3-yl)-)

• Product Name: 1-Piperazinebutanamine, 4-(1,2-benzisothiazol-3-yl)-
• CAS No: 105981-34-8
• MF: C₁₅H₂₂N₄S
• MW: 290.426981449127
• CID: 1171952
• PubChem ID: 10565462
• Update Time: 2025-04-20

1-Piperazinebutanamine, 4-(1,2-benzisothiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinebutanamine, 4-(1,2-benzisothiazol-3-yl)-
• 4-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]butan-1-amine
• SCHEMBL7285152
• 1-(1,2-benzisothiazol-3-yl)-4-(4-aminobutyl)piperazine
• UOEYTEJMUSPCGZ-UHFFFAOYSA-N
• 4-(1,2-Benzisothiazol-3-yl)-1-piperazinebutanamine
• 105981-34-8
• 1-(4-Aminobutyl)-4-(1,2-benzisothiazol-3-yl)piperazine
• DTXSID90441862

• Inchi： 1S/C15H22N4S/c16-7-3-4-8-18-9-11-19(12-10-18)15-13-5-1-2-6-14(13)20-17-15/h1-2,5-6H,3-4,7-12,16H2
• InChI Key： UOEYTEJMUSPCGZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)N1CCN(CCCCN)CC1

Computed Properties

• Exact Mass: 290.15676
• Monoisotopic Mass: 290.15651789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 45.39